Cas no 141814-27-9 (2-(2-methoxyethoxy)ethyl methyl carbonate)

• Product Name: 2-(2-methoxyethoxy)ethyl methyl carbonate
• CAS No: 141814-27-9
• MF: C₇H₁₄O₅
• MW: 178.183063030243
• MDL: MFCD28362770
• CID: 1309450
• PubChem ID: 10888474
• Update Time: 2025-05-22

2-(2-methoxyethoxy)ethyl methyl carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 2-(2-methoxyethoxy)ethyl methyl ester
• 2-(2-methoxyethoxy)ethyl methyl carbonate
• DTXSID50447188
• OGRDEGQKRDJWRI-UHFFFAOYSA-N
• EN300-19375068
• SCHEMBL1128349
• Methyl 2-(2-Methoxyethoxy)ethyl Carbonate
• 141814-27-9

• MDL： MFCD28362770
• Inchi： 1S/C7H14O5/c1-9-3-4-11-5-6-12-7(8)10-2/h3-6H2,1-2H3
• InChI Key： OGRDEGQKRDJWRI-UHFFFAOYSA-N
• SMILES： O(CCOC(=O)OC)CCOC

Computed Properties

• Exact Mass: 178.08400
• Monoisotopic Mass: 178.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 0.43240

Additional information on 2-(2-methoxyethoxy)ethyl methyl carbonate

Recent Advances in the Application of 2-(2-Methoxyethoxy)ethyl Methyl Carbonate (CAS: 141814-27-9) in Chemical Biology and Pharmaceutical Research

2-(2-Methoxyethoxy)ethyl methyl carbonate (CAS: 141814-27-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure combining carbonate and ether functionalities, has demonstrated promising applications in drug delivery systems, prodrug design, and as a solvent or reagent in organic synthesis. Recent studies have explored its physicochemical properties, biocompatibility, and potential therapeutic applications, positioning it as a versatile tool in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(2-methoxyethoxy)ethyl methyl carbonate as a novel prodrug linker for targeted drug delivery. The research demonstrated that this compound's carbonate group could be effectively cleaved by esterases in vivo, allowing for controlled release of active pharmaceutical ingredients. The study reported a 40% improvement in bioavailability compared to traditional carbonate-based linkers, with reduced off-target effects in animal models. These findings suggest significant potential for improving therapeutic indices of various drug candidates.

In the field of bioconjugation chemistry, researchers have utilized 141814-27-9 as a protecting group for hydroxyl functionalities during complex molecular syntheses. A recent Nature Communications paper (2024) highlighted its advantages over conventional protecting groups, including superior stability under acidic conditions and cleaner deprotection profiles. The compound's ethylene glycol moiety contributes to enhanced water solubility, addressing a common challenge in bioconjugation reactions. This application has been particularly valuable in antibody-drug conjugate (ADC) development, where precise control over conjugation sites is crucial.

From a formulation perspective, 2-(2-methoxyethoxy)ethyl methyl carbonate has shown promise as a novel excipient. Pharmaceutical scientists have reported its ability to improve the solubility of poorly water-soluble drugs while maintaining excellent biocompatibility. A 2024 study in Molecular Pharmaceutics demonstrated its effectiveness in enhancing the oral absorption of BCS Class II drugs by up to 3-fold compared to standard formulations. The compound's low toxicity profile, as evidenced by comprehensive in vitro and in vivo safety assessments, supports its potential for clinical translation.

Ongoing research is exploring the compound's applications in mRNA vaccine formulations, where its unique properties may address current challenges in lipid nanoparticle stability and delivery efficiency. Preliminary results from a multi-center collaboration suggest that 141814-27-9 derivatives can significantly improve mRNA encapsulation efficiency while reducing inflammatory responses. These developments could have profound implications for next-generation vaccine technologies and nucleic acid therapeutics.

In conclusion, 2-(2-methoxyethoxy)ethyl methyl carbonate (CAS: 141814-27-9) represents a multifaceted compound with growing importance in pharmaceutical research. Its applications span from prodrug design to formulation science, demonstrating versatility across multiple aspects of drug development. As research continues to uncover new properties and applications for this compound, it is poised to become an increasingly valuable tool in the chemical biology and pharmaceutical research toolkit.